3-fluoro-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- A straightforward synthetic route has been described for N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives. The synthesis involves using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives. The target compounds are obtained with yields ranging from 55% to 92% in relatively short reaction times. The synthesized compounds’ structures have been confirmed through techniques like 1H and 13C NMR and mass spectra .
- Among the synthesized compounds, only one showed antibacterial effects against Staphylococcus aureus (MTCC 3160) at a concentration of 50 μg per well. This highlights the potential antimicrobial activity of these derivatives .
- Isoxazole derivatives, including 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole, play a crucial role in pharmaceutical and medicinal fields. They exhibit various activities, such as analgesic, anticonvulsant, antipsychotic, anticancer, and antimicrobial effects. The isoxazole ring is a fundamental scaffold in drugs like zonisamide, ibotenic acid, valdecoxib, and paliperidone. Substituted 1,2-benzoxazoles are particularly important in pharmacology and medicine .
- N-benzylpiperidine benzisoxazole derivatives, which share structural similarities with our compound, act as selective inhibitors of acetylcholinesterase (AChE) and are used in Alzheimer’s disease treatment .
- Piperidine, a six-membered heterocycle, is widely used in drug construction due to its synthetic versatility. Piperidine-containing compounds form essential building blocks for medicinal chemistry, making them valuable in drug development .
Synthesis and Structure
Antibacterial Activity
Pharmacological Significance
General Importance of Piperidine Derivatives
properties
IUPAC Name |
3-fluoro-N-[(1-methylsulfonylpiperidin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O3S/c1-21(19,20)17-7-5-11(6-8-17)10-16-14(18)12-3-2-4-13(15)9-12/h2-4,9,11H,5-8,10H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QABKZXSUPMGPJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)CNC(=O)C2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.